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Compound of Interest

Compound Name: Cyclopentylmalonic acid

Cat. No.: B1346267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dated: December 28, 2025

This document provides a comprehensive overview of the safety and handling precautions for

Cyclopentylmalonic acid (CAS No: 5660-81-1). The information herein is compiled to guide

laboratory personnel in the safe use, storage, and disposal of this compound, minimizing the

risk of exposure and ensuring a safe research environment.

Chemical and Physical Properties
Cyclopentylmalonic acid is a white to off-white crystalline solid.[1] It is a dicarboxylic acid

characterized by a cyclopentyl group attached to a malonic acid backbone.[2] This structure

imparts both acidic reactivity, due to the two carboxylic acid functional groups, and some

hydrophobic character from the cyclopentyl ring.[2] It is soluble in polar solvents like water and

alcohols.[2]
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Property Value Source

CAS Number 5660-81-1 [3]

Molecular Formula C₈H₁₂O₄ [4][5]

Molecular Weight 172.18 g/mol [4][5]

Appearance
White to off-white

powder/crystal
[6]

Melting Point 162 °C [7]

Synonyms
2-Cyclopentylmalonic acid,

Cyclopentylpropanedioic acid
[2][3]

Hazard Identification and Classification
Based on available safety data, Cyclopentylmalonic acid is classified as a hazardous

substance.

Hazard Class GHS Classification

Skin Irritation Category 2 (Causes skin irritation)

Eye Irritation Category 2A (Causes serious eye irritation)

Note: Comprehensive toxicological data, such as LD50 or LC50 values, for

Cyclopentylmalonic acid are not readily available in the public domain. As with many organic

acids, it may exhibit moderate toxicity, and appropriate safety precautions are necessary.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Cyclopentylmalonic acid to prevent skin and eye contact, and inhalation.
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Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

To protect eyes from splashes

and airborne particles.

Skin Protection
Nitrile or neoprene gloves. A

chemical-resistant lab coat.
To prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator

with acid gas cartridges should

be used if dust is generated

outside of a fume hood.

To protect against the

inhalation of harmful dust.

Foot Protection Closed-toe shoes. To protect feet from spills.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling
Ventilation: Handle Cyclopentylmalonic acid in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent the inhalation of dust.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[9]

Transport: When moving the compound, use a secondary containment carrier to prevent

spills.[10]

Storage
Container: Keep the container tightly closed and properly labeled.[9]

Conditions: Store in a cool, dry, and well-ventilated place, away from incompatible materials.

[8]
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Incompatible Materials: Store separately from bases, strong oxidizing agents, and reducing

agents.[10][11]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[9]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. If irritation

persists, seek medical attention.[12]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[13]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink plenty of water. Seek

immediate medical attention.[13]

Spill and Leak Procedures
Prompt and safe cleanup of spills is essential to prevent further exposure and contamination.

Small Spills (<10g):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.
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Place the material in a labeled, sealed container for hazardous waste disposal.

Clean the spill area with soap and water.

Large Spills (>10g):

Evacuate the area immediately.

Contact your institution's environmental health and safety (EHS) department for

assistance.[10]

Waste Disposal
Dispose of Cyclopentylmalonic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Chemical Waste: Collect waste Cyclopentylmalonic acid in a designated, labeled, and

sealed container for hazardous waste.[14]

Contaminated Materials: Any materials used for cleanup or that have come into contact with

the acid should also be disposed of as hazardous waste.

Neutralization: For small quantities, neutralization with a suitable base like sodium

bicarbonate may be an option, but this should only be performed by trained personnel and in

accordance with institutional guidelines. The neutralized solution should have a pH between

6 and 8 before any further disposal steps are taken.[15] Do not pour organic acids down the

drain.[14]

Experimental Protocol: Safe Handling of a Solid
Organic Acid
This generalized protocol outlines the steps for safely weighing and preparing a solution of a

solid organic acid like Cyclopentylmalonic acid.

Preparation and Pre-weighing:

Ensure a chemical fume hood is certified and functioning correctly.
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Gather all necessary materials: the chemical container, a tared weigh boat or paper, a

spatula, and the receiving flask.

Don the appropriate PPE as detailed in Section 3.

Weighing the Compound:

Perform all manipulations within the chemical fume hood.

Carefully open the container of Cyclopentylmalonic acid.

Using a clean spatula, transfer the desired amount of the solid to the tared weigh boat on

a balance located inside the fume hood or in close proximity.

Avoid generating dust. If any dust is created, ensure it is contained within the fume hood.

Securely close the primary container.

Solution Preparation:

Transfer the weighed solid into the receiving flask.

Slowly add the desired solvent to the flask. If preparing an aqueous solution, be mindful of

any potential exothermic reaction, although this is less common with solid organic acids

compared to concentrated mineral acids.

Stir or agitate the mixture until the solid is fully dissolved.

Cleanup:

Wipe down the spatula and any surfaces within the fume hood that may have come into

contact with the acid using a damp cloth or paper towel.

Dispose of the weigh boat and any contaminated cleaning materials in the designated

solid hazardous waste container.

Remove PPE and wash hands thoroughly.
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Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of Cyclopentylmalonic acid from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1346267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Cyclopentylmalonic Acid

Preparation
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Caption: Logical workflow for the safe handling of Cyclopentylmalonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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